Cas no 63296-46-8 (Ursodeoxycholic Acid-24-13C)

• Product Name: Ursodeoxycholic Acid-24-13C
• CAS No: 63296-46-8
• MF: C₂₄H₄₀O₄
• MW: 393.56466293335
• CID: 502566
• PubChem ID: 90474246
• Update Time: 2025-06-07

Ursodeoxycholic Acid-24-13C Chemical and Physical Properties

Names and Identifiers

• Cholan-24-oic-24-13Cacid, 3,7-dihydroxy-, (3a,5b,7b)- (9CI)
• URSODEOXYCHOLIC ACID-24-13C
• URSODEOXYCHOLIC-24-13C ACID
• HY-13771S1
• Ursodeoxycholic acid-13C
• F91421
• CS-0438568
• (4R)-4-[(3R,5S,7S,8R,9S,10S,13R,14S,17R)-3,7-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl](113C)pentanoic acid
• 63296-46-8
• Ursodeoxycholic Acid-24-13C

• Inchi： 1S/C24H40O4/c1-14(4-7-21(27)28)17-5-6-18-22-19(9-11-24(17,18)3)23(2)10-8-16(25)12-15(23)13-20(22)26/h14-20,22,25-26H,4-13H2,1-3H3,(H,27,28)/t14-,15+,16-,17-,18+,19+,20+,22+,23+,24-/m1/s1/i21+1
• InChI Key： RUDATBOHQWOJDD-GXWWAZPGSA-N
• SMILES： O[C@H]1C[C@@H]2C[C@@H](CC[C@]2(C)[C@H]2CC[C@]3(C)[C@@H]([C@H](C)CC[13C](=O)O)CC[C@H]3[C@@H]21)O

Computed Properties

• Exact Mass: 393.29601459g/mol
• Monoisotopic Mass: 393.29601459g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives